Cas no 72850-77-2 ( )

• Product Name: &nbsp
• CAS No: 72850-77-2
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 875400
• PubChem ID: 13106534
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(1,1-DIMETHYLETHYL)-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• Ethyl 2-chloro-4-(1,1-dimethylethyl)-5-thiazolecarboxylate
• 72850-77-2
• SCHEMBL10820916
• DTXSID201193705
•  

• Inchi： 1S/C10H14ClNO2S/c1-5-14-8(13)6-7(10(2,3)4)12-9(11)15-6/h5H2,1-4H3
• InChI Key： XVCUUXCJAKBPKJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C(=O)OCC)S1)C(C)(C)C

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų